2,2,2-Trichloro-acetic Acid

• CAS No.: 76-03-9
• Product Name: 2,2,2-Trichloro-acetic Acid
• Molecular Formula: C2HCl3O2; CCl3COOH; C2Cl3NaO2; CCl3CO2Na; C2HCl3O2
• Molecular Weight: 163.38 g/mol
• IUPAC Name: hydron;2,2,2-trichloroacetate
• Standard InChI: InChI=1S/C2HCl3O2/c3-2(4,5)1(6)7/h(H,6,7)
• Standard InChIKey: YNJBWRMUSHSURL-UHFFFAOYSA-N
• SMILES: [H+].C(=O)(C(Cl)(Cl)Cl)[O-]
• Canonical SMILES: [H+].C(=O)(C(Cl)(Cl)Cl)[O-]
• Boiling Point: 385 to 387 °F at 760 mm Hg (NTP, 1992); 196.5 °C; 195.5 °C; 198 °C; 388°F
• Colorform: Colorless to white, crystalline solid.; White deliquescent crystals; Hygroscopic, rhombohedral crystals
• Density: 1.62 at 77 °F (NTP, 1992); 1.6126 at 64 °C; 1.6 g/cm³; Relative density (water = 1): 0.9; 1.62
• Flash Point: greater than 230 °F (NTP, 1992)
• Melting Point: 135 to 136 °F (NTP, 1992); 57.5 °C; 57.5°C; 58 °C; 136°F
• Physical Description: Trichloroacetic acid, solid is a colorless crystalline solid. It absorbs moisture from air and forms a syrup. It is soluble in water with release of heat. It is corrosive to metals and tissue.; Trichloroacetic acid, solution appears as clear colorless crystals dissolved in water. Corrosive to metals and tissue.; Solid; COLOURLESS HYGROSCOPIC CRYSTALS WITH PUNGENT ODOUR.; HYGROSCOPIC WHITE-TO-YELLOW POWDER.; Colorless to white, crystalline solid with a sharp, pungent odor.
• Description: Trichloroacetic acid, solid is a colorless crystalline solid. It absorbs moisture from air and forms a syrup. It is soluble in water with release of heat. It is corrosive to metals and tissue.; Trichloroacetic acid, also known as trichloroacetate or TCA, belongs to the class of organic compounds known as alpha-halocarboxylic acids. These are carboxylic acids containing a halogen atom bonded to the alpha carbon atom. Trichloroacetic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Trichloroacetic acid participates in a number of enzymatic reactions. In particular, trichloroacetic acid can be biosynthesized from acetic acid. Trichloroacetic acid can also be converted into tca-ethadyl. Trichloroacetic acid is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.; Trichloroacetic acid is a monocarboxylic acid that is acetic acid in which all three methyl hydrogens are substituted by chlorine. It has a role as a metabolite, a carcinogenic agent and a mouse metabolite. It is a monocarboxylic acid and an organochlorine compound. It derives from an acetic acid. It is a conjugate acid of a trichloroacetate.
• Shelf Life: Stable in absence of moisture; Two-yr shelf life minimum; may cake howeve
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); The acid has a solubility in water at 25 °C of 1,000 g/100 ml; it is soluble in ethanol and diethyl ether.; Sol in 0.1 part water; very sol in alcohol, ether; Sol in ethanol, ethyl ether; slightly sol in carbon tetrachloride; In methanol = 2143 g/100g at 25 °C; in ethyl ether = 617 g/100g at 25 °C; in acetone = 850 g/100g at 25 °C; in benzene = 201 g/100g at 25 °C; in o-xylene = 110 g/100g at 25 °C.; In water, 5.4X10+4 mg/L at 25 °C; 44 mg/mL at 25 °C; Solubility in water: very good; Solubility in water, g/100ml at 25 °C: 120 (very good); Miscible
• Synonyms: Acid, Trichloroacetic; Acide trichloracetique; Rubidium Trichloroacetate; Sodium Trichloroacetate; trichloracetique, Acide; Trichloroacetate, Rubidium; Trichloroacetate, Sodium; Trichloroacetic Acid
• Vapor Density: 5.6 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 5.6; 5.6
• Vapor Pressure: 1 mm Hg at 123.8 °F ; 5 mm Hg at 168.8° F (NTP, 1992); 0.06 mmHg; 6.0X10-2 mm Hg at 25 °C; Vapor pressure, Pa at 51 °C: 133; 1 mmHg at 123.8°F; (124°F): 1 mmHg
• PubChem Compound: 23223116
• Last Modified: Nov 12 2021